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Compound of Interest

Compound Name: Benzo[d][1,3]dioxol-4-ylmethanol

Cat. No.: B1333388

An In-depth Technical Guide to Benzo[d]dioxol-
4-ylmethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzo[d]dioxol-4-ylmethanol, a
significant chemical intermediate in the synthesis of various pharmaceutical and bioactive
molecules. This document details its chemical identity, molecular structure, physicochemical
properties, and outlines a key synthetic pathway.

Core Chemical Identity and Molecular Structure

Benzo[d]dioxol-4-yImethanol, a solid organic compound, is distinguished by its benzodioxole
ring system fused to a methanol group. This structural motif is a key component in a variety of
pharmacologically active compounds.

CAS Number: 769-30-2[1][2][3]
Molecular Formula: CsHsOs3[3]
Molecular Weight: 152.15 g/mol [3]

Synonyms: 1,3-Benzodioxol-4-ylmethanol, 4-Hydroxymethyl-1,3-benzodioxole, 2,3-
(Methylenedioxy)benzyl alcohol[2]
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Molecular Structure:

The molecule consists of a benzene ring fused to a five-membered dioxole ring, with a
hydroxymethyl (-CH20H) substituent at position 4 of the benzodioxole core.

Structural Identifiers:

e InChl: INChl=1S/C8H803/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,9H,4-5H2[1]
e InChiKey: XVCMMPXFVAHHQN-UHFFFAOYSA-N[1]

e SMILES: C10C2=CC=CC(=C201)COI3]

Physicochemical and Toxicological Data

A summary of the key quantitative data for Benzo[d]dioxol-4-ylmethanol is presented in the
table below, providing a clear comparison of its physical and chemical properties.

Property Value Reference
Physical State Solid [1]
Melting Point 39°C [3]
Boiling Point 124 °C [3]
Density 1.329 g/cm3 [3]
Flash Point 127.9 °C [3]
Purity 98% [1]
Acute Toxicity (Oral) Harmful if swallowed (H302) [4]

Experimental Protocols: Synthesis of Benzodioxole
Derivatives

While a specific, detailed experimental protocol for the synthesis of Benzo[d]dioxol-4-
ylmethanol is not readily available in the searched literature, a general and widely applicable
method for the synthesis of related benzodioxole derivatives involves the reduction of the
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corresponding aldehyde. A representative protocol for a similar transformation is detailed
below.

Synthesis of (E)-N'-(benzo[d]dioxol-5-yImethylene)-4-methyl-benzenesulfonohydrazide[5]

This synthesis, while not directly producing Benzo[d]dioxol-4-ylmethanol, illustrates a common
reaction involving a benzodioxole aldehyde, a close chemical relative.

Materials:

e Benzo[d][6][7]dioxole-5-carbaldehyde

e 4-Methyl-benzenesulfonohydrazide (4-MBSH)
o Ethanol (EtOH)

Procedure:

A reaction mixture of benzo[d][6][7]dioxole-5-carbaldehyde (509.7 mg, 3.40 mmol, 1.26
equiv.) and 4-MBSH (500.2 mg, 2.69 mmol, 1.0 equiv.) is prepared.[5]

o Ethanol (25.0 mL) is added to the reaction mixture.[5]
e The mixture is stirred at room temperature for 2.5 hours.[5]
e The resulting solution is filtered.[5]

o The filtrate is left in the open air to allow for the slow evaporation of the solvent, leading to
the crystallization of the product.[5]

e The obtained product can be further purified by recrystallization from ethanol.[5]

Biological Significance and Research Applications

The benzodioxole moiety is a key pharmacophore found in numerous biologically active
compounds. Derivatives of this structure have shown a wide range of therapeutic potential,
highlighting the importance of Benzo[d]dioxol-4-ylmethanol as a building block in drug
discovery and development.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://www.mdpi.com/1422-8599/2024/4/M1938
https://www.ijcmas.com/vol-4-10/M.%20Kesavan,%20et%20al.pdf
https://www.mdpi.com/1422-8599/2024/4/M1938
https://www.ijcmas.com/vol-4-10/M.%20Kesavan,%20et%20al.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9049008/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anticancer and Antioxidant Activity:

» Certain benzodioxole derivatives have been synthesized and evaluated for their cytotoxic
activity against various cancer cell lines, with some compounds showing potent anticancer
and antioxidant properties.[8]

Antidiabetic Agents:

» Novel benzodioxole derivatives have been investigated as potential antidiabetic agents, with
studies involving both in vitro and in vivo animal models.[9]

Antiepileptic Drug Analogs:

e The 1,3-benzodioxole ring is a core component of the antiepileptic drug stiripentol. Research
into the synthesis of stiripentol analogs for the treatment of conditions like Dravet's syndrome
underscores the neurological significance of this chemical scaffold.[6]

Logical Workflow for Synthesis of Benzodioxole-
Containing Bioactive Molecules

The following diagram illustrates a generalized workflow for the synthesis and evaluation of
novel bioactive molecules derived from a benzodioxole precursor, such as Benzo[d]dioxol-4-
ylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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